Dibutylamine

• CAS No.: 111-92-2
• Product Name: Dibutylamine
• Molecular Formula: C8H19N; (CH3CH2CH2CH2)2NH; C8H19N
• Molecular Weight: 129.24 g/mol
• IUPAC Name: N-butylbutan-1-amine
• Standard InChI: InChI=1S/C8H19N/c1-3-5-7-9-8-6-4-2/h9H,3-8H2,1-2H3
• Standard InChIKey: JQVDAXLFBXTEQA-UHFFFAOYSA-N
• SMILES: CCCCNCCCC
• Canonical SMILES: CCCCNCCCC
• Boiling Point: 318 to 320 °F at 760 mm Hg (NTP, 1992); 159.6 °C; 159-160 °C; 159 °C
• Colorform: Liquid; Colorless
• Density: 0.759 at 68 °F (USCG, 1999); 0.7601 @ 20 °C/4 °C; Density (at 20 °C): 0.76 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.01
• Flash Point: 125 °F (NTP, 1992); 57 °C (open cup); 51.6 °C (open cup); 47 °C
• Melting Point: -76 to -74 °F (NTP, 1992); -62.0 °C; -60 to -59 °C; -59 °C
• Physical Description: Di-n-butylamine appears as a yellow-colored liquid with a amine-like odor. Denser than water. Very corrosive, may burn skin, eyes, and mucous membranes. Flash point 125°F. Combustible. Produce toxic oxides of nitrogen when burned. Used to make other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Di-n-butylamine appears as a yellow-colored liquid with a amine-like odor. Denser than water. Very corrosive, may burn skin, eyes, and mucous membranes. Flash point 125°F. Combustible. Produce toxic oxides of nitrogen when burned. Used to make other chemicals.
• Related CAS: 6287-40-7 (hydrochloride); 71230-78-9 (phosphate[3:1])
• Solubility: Soluble (NTP, 1992); 0.04 M; Sol in alcohol; Very sol in ether and ethanol; sol in acetone; 3500 mg/l in water @ 25 °C; Solubility in water, g/100ml: 0.35 (slightly soluble)
• Synonyms: di-n-butylamine; dibutylamine; dibutylamine hydrochloride; dibutylamine phosphate (3:1)
• Vapor Density: 4.46 (air= 1); Relative vapor density (air = 1): 4.5
• Vapor Pressure: 0 mm Hg (USCG, 1999); 2.59 mmHg; 2.59 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 0.27
• PubChem Compound: 8148
• Last Modified: Dec 23 2021